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Abstract
6-Methoxyhexanal is an aliphatic aldehyde with potential applications in various industrial

sectors, notably as a building block in organic synthesis and in the formulation of fragrances

and flavors.[1] Its bifunctional nature, characterized by a terminal aldehyde group and a

methoxy group, allows for a range of chemical transformations, making it a molecule of interest

for creating more complex chemical structures. This technical guide provides a comprehensive

overview of the chemical properties, synthesis, and potential industrial applications of 6-
methoxyhexanal, with a focus on its role in chemical manufacturing and fragrance

development. Due to a lack of available data, its applications in drug development and its

specific biological activities are not well-established and represent an area for future research.
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6-Methoxyhexanal is a colorless liquid with the molecular formula C₇H₁₄O₂.[1][2] The

presence of the aldehyde functional group makes it a reactive molecule, capable of undergoing

oxidation, reduction, and nucleophilic addition reactions. The methoxy group at the 6-position

influences its polarity and reactivity.[1]

Table 1: Physicochemical Properties of 6-Methoxyhexanal

Property Value Reference

Molecular Formula C₇H₁₄O₂ [1][2]

Molecular Weight 130.18 g/mol [2][3][4]

IUPAC Name 6-methoxyhexanal [2]

CAS Number 855906-01-3 [2]

Canonical SMILES COCCCCCC=O [1][2]

InChI Key
AFSOGVGHFCKBOW-

UHFFFAOYSA-N
[1][2]

Monoisotopic Mass 130.099380 g/mol [1]

XLogP3-AA (Predicted) 1.4 [4]

Topological Polar Surface Area 26.3 Å² [2][4]

Hydrogen Bond Donor Count 0 [4]

Hydrogen Bond Acceptor

Count
2 [4]

Rotatable Bond Count 5 [4]

Synthesis of 6-Methoxyhexanal
The synthesis of 6-methoxyhexanal can be achieved through various methods, with the

oxidation of the corresponding primary alcohol, 6-methoxyhexan-1-ol, being a common

laboratory-scale approach. For industrial-scale production, more efficient and scalable methods

are typically employed.[1]
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Experimental Protocol: Oxidation of 6-Methoxyhexan-1-
ol
This protocol describes a general method for the oxidation of a primary alcohol to an aldehyde

using pyridinium chlorochromate (PCC), a mild oxidizing agent that minimizes over-oxidation to

the carboxylic acid.

Materials:

6-methoxyhexan-1-ol

Pyridinium chlorochromate (PCC)

Anhydrous dichloromethane (CH₂Cl₂)

Silica gel

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Stir bar

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve 6-methoxyhexan-1-ol (1

equivalent) in anhydrous dichloromethane.

Add pyridinium chlorochromate (PCC) (1.5 equivalents) to the solution in one portion.

Stir the reaction mixture at room temperature and monitor the progress by thin-layer

chromatography (TLC).
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Upon completion of the reaction, dilute the mixture with diethyl ether and filter through a pad

of silica gel to remove the chromium salts.

Wash the silica gel pad with additional diethyl ether.

Combine the organic filtrates and wash with a saturated aqueous solution of sodium

bicarbonate, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

The crude 6-methoxyhexanal can be further purified by flash column chromatography on

silica gel.

Synthesis of 6-Methoxyhexanal via Oxidation
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Caption: Synthesis of 6-methoxyhexanal via oxidation of 6-methoxyhexan-1-ol.

Key Chemical Reactions
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6-Methoxyhexanal undergoes typical reactions of aliphatic aldehydes, which are central to its

utility as a synthetic intermediate.

Oxidation
The aldehyde group of 6-methoxyhexanal can be readily oxidized to a carboxylic acid, forming

6-methoxyhexanoic acid. Common oxidizing agents for this transformation include potassium

permanganate (KMnO₄) and chromium trioxide (CrO₃).[1]

Reduction
The aldehyde group can be reduced to a primary alcohol, yielding 6-methoxyhexan-1-ol. This is

typically achieved using reducing agents such as sodium borohydride (NaBH₄) or lithium

aluminum hydride (LiAlH₄).[1]

Key Chemical Reactions of 6-Methoxyhexanal
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Caption: Oxidation and reduction reactions of 6-methoxyhexanal.

Potential Industrial Applications
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While specific, large-scale industrial applications of 6-methoxyhexanal are not widely

documented, its chemical structure suggests its potential in several areas, primarily in the

fragrance and specialty chemicals industries.

Fragrance and Flavor Industry
Aliphatic aldehydes are known for their characteristic odors and are frequently used in the

formulation of perfumes and flavorings. While there is limited direct information on the olfactory

properties of 6-methoxyhexanal, structurally similar compounds are utilized in the fragrance

industry. For instance, 6-methoxy-2,6-dimethylheptanal is noted for its fresh, floral, and fruity

notes. It is plausible that 6-methoxyhexanal could contribute similar scent profiles and find use

as a fragrance ingredient in consumer products such as soaps, detergents, and air fresheners.

Organic Synthesis Intermediate
The reactivity of the aldehyde group makes 6-methoxyhexanal a valuable intermediate for the

synthesis of more complex molecules. It can be used in a variety of carbon-carbon bond-

forming reactions, such as aldol condensations and Wittig reactions, to build larger molecular

frameworks. The methoxy group can be carried through these synthetic steps to be present in

the final product, or it could potentially be cleaved to reveal a hydroxyl group for further

functionalization.

Polymer Chemistry
Theoretically, the aldehyde functionality of 6-methoxyhexanal could be utilized in polymer

synthesis. For example, it could undergo condensation reactions with suitable co-monomers to

form acetal resins. However, there is currently no documented evidence of 6-methoxyhexanal
being used in industrial polymer production.

Drug Development and Biological Activity
There is a notable absence of published research on the biological activities of 6-
methoxyhexanal. While aldehydes as a class can exhibit biological effects, often through

covalent modification of proteins, the specific pharmacological profile of 6-methoxyhexanal
has not been investigated. Therefore, its potential in drug development is currently unknown

and represents a field for future exploration. Researchers interested in this area would need to
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undertake foundational studies, including in vitro and in vivo screening, to determine any

potential therapeutic applications.

Safety and Handling
6-Methoxyhexanal is classified as a flammable liquid and vapor.[2][3] It is also reported to

cause skin and serious eye irritation, and may cause respiratory irritation.[2][3] Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn when handling this chemical. It should be used in a well-ventilated area, and sources

of ignition should be avoided.

Conclusion
6-Methoxyhexanal is a versatile chemical with potential for industrial applications, particularly

as a synthetic intermediate and a fragrance ingredient. Its well-defined chemical reactivity,

stemming from the aldehyde functional group, allows for its use in the construction of more

complex molecules. While its application in the fragrance industry is plausible based on the

properties of structurally related compounds, further sensory analysis is required to confirm its

specific olfactory profile. The lack of data on its biological activity and potential for drug

development highlights a significant gap in the current scientific literature and presents an

opportunity for future research. As with any chemical, proper safety precautions must be

observed during its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Industrial Potential of 6-Methoxyhexanal: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6155086/docs#the-industrial-potential-of-6-
methoxyhexanal-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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